Cas no 31884-76-1 (Benzenesulfonic acid,4-amino-, zinc salt, hydrate (2:1:4))

• Product Name: Benzenesulfonic acid,4-amino-, zinc salt, hydrate (2:1:4)
• CAS No: 31884-76-1
• MF: C₁₂H₂₀N₂O₁₀S₂Zn
• MW: 481.833598136902
• CID: 314825
• PubChem ID: 20055557
• Update Time: 2025-04-19

Benzenesulfonic acid,4-amino-, zinc salt, hydrate (2:1:4) Chemical and Physical Properties

Names and Identifiers

• LogP
• Benzenesulfonic acid,4-amino-, zinc salt, hydrate (2:1:4)
• Zinc 4-aminobenzenesulfonate hydrate (1:2:4)
• SULFANILATE ZINC
• Sulfanilate zinc [USAN]
• N2PK74J33Y
• Zizin (TN)
• Sulfanilate zinc (USAN)
• 31884-76-1
• UNII-N2PK74J33Y
• Q27284428
• NSC 758446
• Sulfanilate zinc tetrahydrate
• Benzenesulfonic acid, 4-amino-, zinc salt (2:1), tetrahydrate
• Zizin
• Nizin
• Zinc sulfanilate tetrahydrate
• SULFANILIC ACID ZINC SALT TETRAHYDRATE
• NSC-758446
• SULFANILIC ACID ZINC SALT TETRAHYDRATE [MI]
• D05950

• Inchi： 1S/2C6H7NO3S.4H2O.Zn/c2*7-5-1-3-6(4-2-5)11(8,9)10;;;;;/h2*1-4H,7H2,(H,8,9,10);4*1H2;/q;;;;;;+2/p-2
• InChI Key： AMZLQIJXGLIGCM-UHFFFAOYSA-L
• SMILES： [Zn+2].S(C1C=CC(=CC=1)N)(=O)(=O)[O-].S(C1C=CC(=CC=1)N)(=O)(=O)[O-].O.O.O.O

Computed Properties

• Exact Mass: 407.94286
• Monoisotopic Mass: 479.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 138.78